Cas no 2940933-93-5 ((4R)-4-aminopentan-2-ol;hydrochloride)
(4R)-4-aminopentan-2-ol;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2940933-93-5
- (4R)-4-AMINOPENTAN-2-OL HYDROCHLORIDE
- PS-19225
- F93609
- (4R)-4-aminopentan-2-ol;hydrochloride
-
- Inchi: 1S/C5H13NO.ClH/c1-4(6)3-5(2)7;/h4-5,7H,3,6H2,1-2H3;1H/t4-,5?;/m1./s1
- InChI Key: CJMCGOVMICTKSN-FVYOBFAJSA-N
- SMILES: Cl.OC(C)C[C@@H](C)N
Computed Properties
- Exact Mass: 139.0763918g/mol
- Monoisotopic Mass: 139.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 47.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
(4R)-4-aminopentan-2-ol;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHOV-100mg |
(4R)-4-aminopentan-2-ol;hydrochloride |
2940933-93-5 | 97% | 100mg |
$187.00 | 2023-12-15 | |
| Aaron | AR02AHOV-250mg |
(4R)-4-aminopentan-2-ol;hydrochloride |
2940933-93-5 | 97% | 250mg |
$297.00 | 2023-12-15 |
(4R)-4-aminopentan-2-ol;hydrochloride Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (4R)-4-aminopentan-2-ol;hydrochloride
Professional Introduction to (4R)-4-aminopentan-2-ol Hydrochloride (CAS No. 2940933-93-5)
(4R)-4-aminopentan-2-ol hydrochloride, with the CAS number 2940933-93-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The compound's unique stereochemistry, characterized by the (4R) configuration, makes it a valuable intermediate in the synthesis of complex molecules, particularly those requiring precise three-dimensional arrangements for biological activity.
The hydrochloride salt form of (4R)-4-aminopentan-2-ol enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and pharmaceutical formulations. This property is particularly advantageous in drug delivery systems where solubility plays a critical role in bioavailability and efficacy. The compound's structural features, including a secondary amine and a hydroxyl group on adjacent carbons, provide multiple sites for functionalization, enabling the creation of diverse pharmacophores.
Recent research has highlighted the utility of (4R)-4-aminopentan-2-ol hydrochloride in the development of novel therapeutic agents. Its chiral center is particularly intriguing for medicinal chemists working on enantioselective synthesis, where the stereochemical purity of intermediates can significantly influence the pharmacological properties of the final drug product. Studies have demonstrated its role as a building block in the synthesis of protease inhibitors, which are crucial in treating conditions such as HIV/AIDS and cancer.
In addition to its role in small-molecule drug design, (4R)-4-aminopentan-2-ol hydrochloride has been explored in the field of peptide mimetics. The compound's ability to mimic natural amino acid sequences while maintaining specific stereochemical constraints makes it an attractive candidate for designing peptidomimetics with enhanced stability and bioavailability. Such mimetics are increasingly important in therapeutic applications where natural peptides suffer from poor pharmacokinetic profiles.
The synthesis of (4R)-4-aminopentan-2-ol hydrochloride typically involves asymmetric reduction or chiral resolution techniques to ensure high enantiomeric purity. Advanced catalytic systems, including transition metal catalysts and biocatalysts, have been employed to achieve these objectives with high efficiency and minimal environmental impact. These methodologies align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, where sustainability and waste reduction are paramount.
Biological activity studies have shown that (4R)-4-aminopentan-2-ol hydrochloride exhibits promising interactions with various biological targets. Its structural motif is found to be compatible with enzymes and receptors involved in metabolic pathways, suggesting potential therapeutic benefits in modulating these processes. Preclinical investigations have focused on its effects on enzyme inhibition and receptor binding affinity, providing insights into its pharmacological profile.
The compound's versatility as a synthetic intermediate has also been leveraged in material science applications. Researchers have explored its use in designing functional polymers and coatings with specific biochemical properties. These materials find applications in biomedical devices, such as implants and drug-eluting stents, where controlled release and biocompatibility are essential requirements.
The regulatory landscape for (4R)-4-aminopentan-2-ol hydrochloride is governed by stringent guidelines to ensure safety and efficacy in pharmaceutical use. Compliance with Good Manufacturing Practices (GMP) is mandatory for its production and distribution. Regulatory agencies closely monitor its clinical development pipeline, assessing data from preclinical studies before approving human trials. This rigorous oversight ensures that only compounds with demonstrated therapeutic value reach patients.
Future research directions for (4R)-4-aminopentan-2-ol hydrochloride include exploring its role in combination therapies and personalized medicine. Its structural flexibility allows for modifications that can tailor its pharmacological properties to specific patient populations or disease states. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications, further solidifying its importance in modern drug discovery.
In conclusion, (4R)-4-aminopentan-2-ol hydrochloride (CAS No. 2940933-93-5) represents a cornerstone compound in pharmaceutical chemistry with broad applications across multiple disciplines. Its unique stereochemistry, solubility characteristics, and synthetic versatility make it an indispensable tool for researchers developing new therapeutics. As advancements continue to unfold in medicinal chemistry and biotechnology, the significance of this compound is poised to grow even further.
2940933-93-5 ((4R)-4-aminopentan-2-ol;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)